Cas no 957503-86-5 (3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid)

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid is a pyrazole derivative with a propyl substituent at the 1-position and methyl groups at the 3- and 5-positions. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized pyrazole core, which serves as a versatile scaffold for further derivatization. The carboxylic acid moiety enhances its reactivity, enabling applications in amide coupling, esterification, and metal coordination chemistry. Its structural features contribute to potential biological activity, making it a candidate for medicinal chemistry studies. The compound is typically characterized by its purity and stability under standard storage conditions, ensuring reliability in research applications.
3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid structure
957503-86-5 structure
Product Name:3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid
CAS No:957503-86-5
MF:C9H14N2O2
MW:182.219662189484
CID:1076350
PubChem ID:3147137
Update Time:2025-10-13

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid
    • SCHEMBL20378348
    • 3,5-dimethyl-1-propylpyrazole-4-carboxylic acid
    • 1-propyl-3,5-dimethylpyrazole-4-carboxylic acid
    • EN300-107281
    • 957503-86-5
    • CS-0231160
    • 3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylicacid
    • AKOS003672571
    • Z431978282
    • G48403
    • MDL： MFCD06589780
    • Inchi： 1S/C9H14N2O2/c1-4-5-11-7(3)8(9(12)13)6(2)10-11/h4-5H2,1-3H3,(H,12,13)
    • InChI Key： CNDXZAQYWMOIFV-UHFFFAOYSA-N
    • SMILES： OC(C1C(C)=NN(C=1C)CCC)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.1Ų

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 957503-86-5 95%+
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Enamine
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 957503-86-5 95.0%
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Enamine
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Enamine
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Enamine
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Enamine
EN300-107281-2.5g
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 957503-86-5 95.0%
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Enamine
EN300-107281-5.0g
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3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:957503-86-5)3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid
Order Number:A1095647
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:16
Price ($):716.0/238.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:957503-86-5)3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid
A1095647
Purity:99%/99%
Quantity:5g/1g
Price ($):716.0/238.0
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